Cas no 1016094-53-3 (5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide)

• Product Name: 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide
• CAS No: 1016094-53-3
• MF: C₁₄H₁₉NO₂S₂
• MW: 297.436161279678
• CID: 5683716
• PubChem ID: 9926232
• Update Time: 2025-06-13

5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide Chemical and Physical Properties

Names and Identifiers

• Z255326018
• 1016094-53-3
• EN300-26578226
• 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide
• AKOS001403006

• Inchi： 1S/C14H19NO2S2/c16-13-7-3-2-6-12(13)15-14(17)8-4-1-5-11-9-10-18-19-11/h2-3,6-7,11,16H,1,4-5,8-10H2,(H,15,17)
• InChI Key： LHPIOCMALFKWJH-UHFFFAOYSA-N
• SMILES： S1C(CCS1)CCCCC(NC1C=CC=CC=1O)=O

Computed Properties

• Exact Mass: 297.08572120g/mol
• Monoisotopic Mass: 297.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dithiolanes Lipoamides

Additional information on 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide

Introduction to Compound with CAS No. 1016094-53-3 and Product Name: 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide

The compound with the CAS number 1016094-53-3 and the product name 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide represents a significant advancement in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and potential applications in therapeutic interventions. The molecular structure, characterized by a 1,2-dithiolan-3-yl moiety and a 2-hydroxyphenyl substituent, suggests a rich chemical reactivity that could be leveraged for various biological targets.

Recent research in the domain of dithiolane derivatives has highlighted their remarkable pharmacological properties. The 1,2-dithiolan-3-yl group is known for its ability to undergo ring-opening reactions, which can be exploited to form stable conjugates with other bioactive molecules. This feature makes the compound a versatile scaffold for drug design. Additionally, the presence of the 2-hydroxyphenyl group introduces hydrophilicity and potential hydrogen bonding capabilities, enhancing solubility and binding affinity to biological targets.

One of the most promising applications of this compound is in the development of novel antimicrobial agents. The structural motifs present in 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide exhibit inhibitory activity against a range of bacterial and fungal pathogens. Studies have shown that dithiolane derivatives can disrupt essential microbial processes, such as cell wall synthesis and DNA replication. This makes them attractive candidates for combating multidrug-resistant strains of bacteria, a growing concern in global healthcare.

In addition to its antimicrobial properties, preliminary investigations have explored the potential of this compound in anti-inflammatory therapy. The 2-hydroxyphenyl group is known to interact with various inflammatory pathways, including COX and LOX enzymes. By modulating these pathways, the compound may offer relief from inflammatory conditions without the side effects associated with traditional NSAIDs. This dual functionality—antimicrobial and anti-inflammatory—positions 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide as a multifaceted therapeutic agent.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight its synthetic accessibility. The key step involves the reaction of a dithiolane precursor with an amide-forming agent under controlled conditions. This reaction pathway allows for high yields and purity, making it suitable for large-scale production. Furthermore, modifications to the molecular structure can be easily introduced to tailor its pharmacological properties for specific applications.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide with biological targets. These studies have revealed that the compound can effectively bind to enzymes and receptors involved in inflammatory responses. The hydrophobic interactions between the 1,2-dithiolan-3-yl group and hydrophobic pockets in the target proteins enhance binding affinity. Additionally, hydrogen bonding networks involving the 2-hydroxyphenyl group contribute to stable complex formation.

The potential of this compound has also been explored in preclinical studies using cell culture models. These studies have demonstrated its efficacy in reducing inflammation and inhibiting bacterial growth without significant toxicity to host cells. The results are particularly encouraging given the increasing prevalence of antibiotic-resistant pathogens worldwide. Further preclinical trials are warranted to validate these findings and assess long-term safety profiles.

The pharmaceutical industry has shown interest in developing novel derivatives of this compound based on its promising properties. Researchers are currently investigating modifications to enhance its bioavailability and target specificity. For instance, introducing fluorine atoms or other halogen substituents could improve metabolic stability while maintaining biological activity. Such structural optimizations are crucial for translating preclinical success into clinical reality.

The environmental impact of synthesizing and using this compound is also an important consideration. Efforts are being made to develop green chemistry approaches that minimize waste and reduce energy consumption during production. Solvent-free reactions and catalytic methods are being explored as alternatives to traditional synthetic routes. These sustainable practices align with global efforts to promote environmentally responsible pharmaceutical development.

In conclusion, 5-(1,2-dithiolan-3-yl)-N-(2-hydroxyphenyl)pentanamide (CAS No. 1016094-53-3) represents a significant advancement in medicinal chemistry with broad therapeutic applications. Its unique structural features make it an attractive scaffold for drug design, particularly in antimicrobial and anti-inflammatory therapies. Ongoing research continues to uncover new possibilities for this compound, ensuring its continued relevance in addressing contemporary healthcare challenges.